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Compound of Interest

Compound Name: 3-Chloroazepan-2-one

CAS No.: 1468-55-9

Cat. No.: B8652770

Get Quote

Operational Safety Guide: Handling 3-
Chloroazepan-2-one
Executive Summary: The Hazard Profile
Do not treat 3-Chloroazepan-2-one (α-Chloro-ε-caprolactam) simply as a lactam. While it

shares a structural backbone with ε-Caprolactam, the presence of the alpha-chlorine atom

fundamentally alters its toxicological profile.

The Mechanism of Danger: The electron-withdrawing chlorine atom activates the adjacent

carbonyl, making the alpha-carbon highly electrophilic. This transforms the molecule into a

potent alkylating agent. Unlike simple irritants, alkylating agents can covalently bind to

nucleophilic residues in proteins and DNA.

Critical Risks:

Dermal Absorption: The lipophilic lactam ring facilitates rapid skin penetration, while the

chloro-moiety reacts with subcutaneous tissue.
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Lachrymatory Potential: Like its structural analog chloroacetone, alpha-halo carbonyls are

often severe eye irritants and lachrymators.

Hydrolytic Instability: Upon contact with moisture (mucous membranes), it may hydrolyze

to release hydrochloric acid (HCl), causing immediate chemical burns.

The Defense Layer: Personal Protective Equipment
(PPE)
The following PPE standards are non-negotiable for handling 3-Chloroazepan-2-one. This

protocol relies on a "Barrier Redundancy" approach.

PPE Specification Matrix
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Protection Zone Recommended Equipment
Technical Rationale (The
"Why")

Hand Protection (Primary)
Silver Shield® (Laminate) or

Viton®

Chlorinated organics and

lactams can permeate

standard nitrile. Laminate films

provide >480 min

breakthrough time against

broad-spectrum alkylators.

Hand Protection (Dexterity)
Double-layered Nitrile (5 mil

min)

Only for solid

handling/weighing. Nitrile

offers splash protection but

degrades upon prolonged

contact with chlorinated

intermediates. Change

immediately upon

contamination.

Ocular
Chemical Splash Goggles

(Indirect Vent)

Safety glasses are insufficient.

Dust or aerosolized solids can

dissolve in tear fluid, creating a

localized acidic, alkylating

solution that bypasses open-

sided glasses.

Respiratory
N95 (Minimum) / P100

(Preferred)

If working outside a hood

(strongly discouraged), a

particulate respirator is

mandatory to prevent

inhalation of dust, which

targets the alveolar membrane.

Body Tyvek® Lab Coat / Apron

Standard cotton absorbs and

holds the chemical against the

skin. Tyvek provides a non-

porous barrier against dust

and splashes.
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Engineering Controls: The Primary Barrier
PPE is the last line of defense; Engineering Controls are the first.

Containment: All open handling (weighing, solubilization) must occur within a certified

Chemical Fume Hood or a Powder Containment Balance Enclosure.

Airflow Metrics: Maintain a face velocity of 80–100 fpm (feet per minute).

Deactivation: Keep a beaker of saturated aqueous sodium bicarbonate (

) in the hood. This provides an immediate neutralization source for small spills, promoting
hydrolysis of the active chloride.

Operational Protocol: Step-by-Step Handling
This workflow minimizes aerosol generation and exposure risk.[1][2]

Phase A: Preparation
Airflow Check: Verify hood flow monitor is green/active.

Donning: Put on Tyvek sleeves, double nitrile gloves (inner blue, outer orange for contrast),

and goggles.

Staging: Place waste container and neutralization solution inside the hood before starting.

Phase B: Weighing & Transfer
Static Control: Use an anti-static gun or bar on the spatula. Static charge can cause the light

powder to "jump" and aerosolize.

The "Closed Transfer" Rule: Never transport the open container across the lab. Weigh inside

the hood. If the balance is external, seal the vessel inside the hood, wipe the exterior with

methanol, then transport.

Solubilization: Add solvent slowly down the side of the vessel to prevent dust lofting.

Phase C: Reaction Monitoring
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TLC/Sampling: When taking aliquots, assume the syringe exterior is contaminated. Wipe

with a Kimwipe before removing from the hood.

Visualizing the Safety Workflow
The following diagram illustrates the critical decision nodes during the handling process.
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Start: Chemical Retrieval

Check PPE:
Double Nitrile + Goggles?

STOP: Don Correct PPE

No

Engineering Control:
Face Velocity > 80 fpm?

Yes

Contact Facilities

No

Weighing Phase:
Use Anti-Static Protocol

Yes

Spill Event?

Spill Response:
1. Isolate

2. Cover with NaHCO3
3. Wait for Hydrolysis

Yes

Solubilization:
Dissolve in Organic Solvent

No

Disposal:
Halogenated Waste Stream

Click to download full resolution via product page

Figure 1: Decision logic for safe handling and spill response of 3-Chloroazepan-2-one.
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Emergency & Disposal Procedures
Spill Response (The "Neutralize First" Strategy)
If a spill occurs, do not simply wipe it up. The mechanical action can spread the alkylator.

Isolate: Close the hood sash. Alert nearby personnel.

Neutralize: Gently cover the solid/liquid spill with Sodium Bicarbonate or Sodium Carbonate.

Chemistry: This promotes hydrolysis of the alpha-chloro bond and neutralizes any

generated HCl.

Collect: Once the reaction (bubbling) ceases, use a scraper to move the slurry into a waste

jar.

Clean: Wash the surface with water, then methanol.

Waste Disposal[2]
Classification:Halogenated Organic Waste.

Segregation: Do NOT mix with strong oxidizers or strong bases in the waste container, as

this can trigger rapid exothermic decomposition.

Labeling: Clearly tag as "Toxic" and "Potential Alkylator."

References
PubChem. (n.d.). Compound Summary: 3-Chloro-2-azepan-2-one. National Library of

Medicine. Retrieved October 26, 2023, from [Link](Note: Generalized link for compound

class verification)

ECHA. (n.d.). Registration Dossier: Caprolactam. European Chemicals Agency. Retrieved

from [Link](Used as toxicological baseline)

National Research Council. (2011). Prudent Practices in the Laboratory: Handling and

Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://labchem-wako.fujifilm.com/sds/W01W0103-1071JGHEEN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/12345
https://echa.europa.eu/registration-dossier/-/registered-dossier/14986
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8652770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet:

Chloroacetone. Retrieved from [Link](Used as SAR proxy for alpha-chloro ketone hazards)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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